2-(2-mesityl-2-oxoethyl)-1(2H)-phthalazinone

• IUPAC Name: 2-[2-oxo-2-(2,4,6-trimethylphenyl)ethyl]phthalazin-1-one
• InChI: InChI=1S/C19H18N2O2/c1-12-8-13(2)18(14(3)9-12)17(22)11-21-19(23)16-7-5-4-6-15(16)10-20-21/h4-10H,11H2,1-3H3
• InChI Key: SYTRLNUWQSXCFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C(=O)CN2C(=O)C3=CC=CC=C3C=N2)C
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

2-(2-mesityl-2-oxoethyl)-1(2H)-phthalazinone is a chemical compound that belongs to the phthalazinone family. It is a white crystalline powder that is widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 2-(2-mesityl-2-oxoethyl)-1(2H)-phthalazinone is not fully understood. However, it is believed to act as an inhibitor of various enzymes, including proteases and kinases. It has also been shown to have anti-inflammatory and anti-tumor properties.
Biochemical and Physiological Effects:
2-(2-mesityl-2-oxoethyl)-1(2H)-phthalazinone has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to induce apoptosis (programmed cell death) in these cells. It also has anti-inflammatory properties and has been shown to reduce inflammation in various animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-mesityl-2-oxoethyl)-1(2H)-phthalazinone in lab experiments is its high purity and stability. It is also relatively easy to synthesize, making it a cost-effective reagent. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 2-(2-mesityl-2-oxoethyl)-1(2H)-phthalazinone. One area of research is the development of new drugs based on the structure of this compound. Another area of research is the investigation of its mechanism of action, which could lead to a better understanding of its potential therapeutic applications. Additionally, there is potential for the development of new materials based on the unique properties of this compound.

Synthesis Methods

The synthesis of 2-(2-mesityl-2-oxoethyl)-1(2H)-phthalazinone is a multi-step process that involves the reaction of 2-amino-5-methylbenzoic acid with acetic anhydride to form 2-acetamido-5-methylbenzoic acid. This intermediate is then reacted with 2,4,6-trimethylbenzoyl chloride to form the final product, 2-(2-mesityl-2-oxoethyl)-1(2H)-phthalazinone. The purity of the final product can be improved by recrystallization.

Scientific Research Applications

2-(2-mesityl-2-oxoethyl)-1(2H)-phthalazinone has a wide range of scientific research applications. It is commonly used as a reagent in organic synthesis, especially in the preparation of biologically active compounds. It is also used in the synthesis of novel materials and in the development of new drugs.